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Compound of Interest

Compound Name: Nor NOHA monoacetate
Cat. No.: B10752297
Get Quote
\ J

Part 1: Executive Safety Directive

Do not dispose of Nor-NOHA monoacetate down the drain.
Although Safety Data Sheets (SDS) often classify Nor-NOHA monoacetate (

-hydroxy-nor-L-arginine monoacetate) as "Not a dangerous substance" according to GHS
standards, this classification reflects a lack of acute toxicity data, not an absence of biological
activity.[1][2] As a potent, reversible inhibitor of Arginase | and Il (

), this compound is bioactive and poses a potential risk to aquatic ecosystems if released into
municipal water systems.[1]

The Golden Rule of Research Waste: Treat all bioactive enzyme inhibitors as Hazardous
Chemical Waste unless explicitly validated otherwise.

Part 2: Hazard Profile & Scientific Rationale[1][2]

To ensure safety, we must understand the material we are handling.[1][2] This section bridges
the gap between the SDS and practical laboratory wisdom.
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Chemical Identity & Properties[1][2]

e Compound: Nor-NOHA monoacetate[1][2][3][4][5]

CAS Number: 2250019-93-1 (Monoacetate salt)[1][2][3]

Molecular Formula:

[1][2]

Solubility: Highly soluble in water (~100 mM) and DMSO.[1][2]

Stability: Hygroscopic; stable at -20°C.[1][2]

The "Bioactivity" Hazard (Why we segregate)

Standard waste protocols often ignore "non-toxic" inhibitors.[1][2] However, Nor-NOHA is
designed to block the urea cycle by mimicking the transition state of arginine hydrolysis [1].[1]

[2]

e Environmental Impact: Arginase is evolutionarily conserved.[1][2] Releasing potent inhibitors
into wastewater can disrupt nitrogen metabolism in aquatic organisms.[1][2]

o Chemical Incompatibility: As an acetate salt containing guanidine-like moieties, it can react
with strong oxidizers (e.g., permanganates, chromates) to produce heat or toxic by-products.

[1][2]

Table 1: Quick Reference Hazard Data
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Parameter Specification Operational Implication

o Not Classified / Irritant Use standard PPE; no special
GHS Classification ] ) )
(Eye/Skin) respirator required.[1][2]

Classify as "Non-Regulated
RCRA Status (USA) Non-Listed (Not P or U list) Chemical Waste" for vendor

pickup.[1][2]

Zero-discharge policy.

Bi tivit :
oactiviy (Macrophage Arginase) [2] Incineration is required.[1][2]

i . N ] Risk of aerosolization during
Physical State White Lyophilized Solid o
weighing.[1][2]

Part 3: Step-by-Step Disposal Workflows
Pre-Disposal Setup (PPE & Causality)

Before handling waste, verify your protective barrier.[1][2]

« Nitrile Gloves (Double-gloving recommended): Prevents transdermal absorption of the
dissolved salt.[1][2]

» Safety Goggles: Nor-NOHA is a potential ocular irritant.[1][2]

e Lab Coat: Standard protection against particulate accumulation.[1][2]

Scenario A: Solid Waste (Expired Vials/Powder)

Context: You have a vial of lyophilized powder that has degraded or is past its shelf life
(typically >6 months in solution or >4 years solid).[1][2]

o Seal: Ensure the original vial cap is tight. If the cap is compromised, transfer the solid to a
screw-top scintillation vial.

o Label: Apply a hazardous waste tag.

o Chemical Name: Nor-NOHA monoacetate.[1][2][3][4][5]
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o Hazards: "Irritant,” "Bioactive Agent."[1][2]

o Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to prevent
label corrosion or cross-contamination.

o Disposal Stream: Place in the Solid Chemical Waste drum.

o Destruction Method: The waste vendor will incinerate this at high temperatures (>1000°C),
breaking the guanidine bond and ensuring total deactivation.[1][2]

Scenario B: Liquid Waste (Stock Solutions)

Context: You have leftover stock solution (e.g., 10 mM in DMSO or Water).[1][2]

Segregation: Do not mix with acidic waste streams (potential for precipitation or heat
generation) or halogenated solvents (unless your facility combines organic waste).[1][2]

» Container Choice: Use a High-Density Polyethylene (HDPE) or Glass waste bottle.[1][2]
e Solvent Compatibility:
o If in DMSO: Dispose of in the "Non-Halogenated Organic Solvents" stream.[1][2]

o If in Water: Dispose of in the "Aqueous Chemical Waste" stream.[1][2] Do not pour down
the sink.

e Rinsing: Triple-rinse the empty stock vial with a small volume of water/solvent and add the
rinsate to the waste container.[1][2]

Scenario C: Spill Cleanup Protocol

Context: You dropped a vial, and powder is dispersed on the bench.[1][2]
» Containment: Cover the spill immediately with a paper towel to prevent aerosolization.[1][2]

o Dampen: Lightly wet the towel with water (or 70% ethanol).[2] Why? Dry sweeping generates
dust; damp wiping traps the hygroscopic powder.[1][2]

e Collection: Scoop the damp material and towels into a wide-mouth waste jar.
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o Decontamination: Wipe the surface with a mild detergent followed by water.[1][2]
« Verification: Visual inspection—Nor-NOHA is white; ensure no residue remains.[1][2]

Part 4: Decision Logic & Visualization[1][2]

The following diagram illustrates the decision-making process for disposing of Nor-NOHA,
ensuring no biological activity is released into the environment.
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Start: Identify Waste State

Is it Solid?

(Powder/Lyophilized) el

Is it Liquid?
(Stock Solution)

Secure in Original Vial
or Scintillation Vial

Cover & Dampen
(Prevent Dust)

‘, J

Place in Secondary Collect Debris in
Sealed Bag Wide-Mouth Jar

Check Solvent Base

Water/PBS DMSO/Ethanol

Stream: Aqueous Waste Stream: Non-Halogenated

B Sl EliEmEE Hias (Trace Contaminants) Organic (DMSO)

FINAL DISPOSAL:

High-Temp Incineration
(Licensed Vendor)

Click to download full resolution via product page
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Figure 1: Operational decision tree for Nor-NOHA monoacetate waste management. Note that

all paths lead to professional incineration, ensuring zero environmental release.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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